C.I. Acid Blue 239

• CAS No.: 12219-42-0
• Molecular Formula: C32H68BrN
• Synonyms: C.I. Acid Blue 239

Description

C.I. Acid Blue 239, identified by CAS Registry Number 12219-42-0, is a synthetic acid dye belonging to the anthraquinone chemical class . This dye is primarily applied in research and industrial development for the coloration of protein-based fibers like wool and silk, as well as synthetic polyamides and leather, producing a greenish light blue shade . Its key characteristics, valuable for experimental formulation and performance testing, include a high solubility of 60 g/L at 90°C and a light fastness rating of 5-6 (AATCC), indicating good resistance to fading . Furthermore, it demonstrates strong performance in fastness tests against washing (soaping), perspiration, and water, making it a subject of interest for developing durable textile and leather goods . It is commercially known under synonyms such as Irganol Brilliant Blue 7GS, Erionyl Blue A-4G, and Lanaset Blue 5G . This product is designated For Research Use Only (RUO). It is strictly for laboratory research purposes and is not intended for diagnostic, therapeutic, or personal use.

Synthesis and Structural Modification Research of C.i. Acid Blue 239

Advanced Synthetic Routes and Methodologies for C.I. Acid Blue 239

This compound is a synthetic dye belonging to the anthraquinone (B42736) class. worlddyevariety.com The synthesis of anthraquinone dyes has evolved to include sophisticated methods that enhance efficiency, purity, and yield. Research into advanced synthetic routes focuses on novel precursor molecules and the fine-tuning of reaction conditions. The core structure is derived from anthraquinone, which is colorless itself but yields vibrant colors when substituted with electron-donating groups like amino or hydroxy groups. wikipedia.org

The synthesis of many acid anthraquinone dyes relies on key intermediates derived from anthraquinone itself. A pivotal precursor is 1-amino-4-bromoanthraquinone-2-sulfonic acid, commonly known as bromamic acid. wikipedia.org The development of synthetic protocols often involves the derivatization of this precursor.

A common and effective method for synthesizing dyes of this class is the Ullmann coupling (or condensation) reaction. agya.info This reaction involves coupling bromamic acid with various amine or aniline derivatives. This approach is highly versatile, as the choice of the amine derivative allows for the introduction of different functional groups, thereby tuning the properties of the final dye molecule. The synthesis is typically performed in the presence of a phosphate buffer (to maintain a pH between 6 and 7) and utilizes a catalytic amount of elemental copper. agya.info

Modern advancements focus on improving the catalyst system. For instance, the use of a monovalent copper complex as a catalyst for the aryl amination of bromamic acid has been shown to achieve nearly 100% conversion, significantly reducing byproducts and increasing the yield of the condensation product. google.com This catalytic system also helps in minimizing heavy metal content in the final product and the resulting wastewater. google.com

Table 1: Key Precursors and Reagents in this compound Synthesis

Compound Name	Role in Synthesis
Anthraquinone	Core structural backbone
Bromamic Acid	Key intermediate precursor
Aromatic Amines	Derivatization agent, determines final structure
Copper (or Copper Complex)	Catalyst for the Ullmann condensation reaction

The efficiency and economic viability of this compound production are heavily dependent on the optimization of reaction parameters. Key variables that are manipulated to maximize yield and purity include temperature, catalyst concentration, pH, and reaction time.

The Ullmann condensation is sensitive to these conditions. For example, a patented method using a monovalent copper complex catalyst specifies maintaining a reaction temperature of 80-82°C and a pH of 9 for the initial condensation, followed by an increase in temperature to 85-90°C to ensure the reaction goes to completion. google.com

Furthermore, non-conventional energy sources are being explored to enhance reaction rates. Microwave-assisted synthesis has emerged as a powerful tool for accelerating organic reactions, including the production of anthraquinone dyes. This method offers advantages such as shorter reaction times and often results in higher yields compared to conventional heating methods. The optimization process involves systematically varying these parameters to find the ideal conditions for a specific precursor combination.

Table 2: Illustrative Optimization of Reaction Parameters for Anthraquinone Dye Synthesis

Parameter	Range Studied	Optimal Value	Effect on Yield/Purity
Temperature	70-100°C	85-90°C	Increases reaction rate; higher temps can lead to byproduct formation.
pH	6-10	9.0	Influences the reactivity of the amine and the stability of the precursor.
Catalyst Loading (mol%)	0.5-5%	1-2%	Sufficient catalyst is crucial for the reaction; excess offers no benefit.

Design and Synthesis of this compound Analogues and Derivatives

The inherent versatility of the anthraquinone scaffold allows for the design and synthesis of a wide array of analogues and derivatives. By systematically modifying the molecular structure, researchers can create new dyes with tailored performance characteristics for specific applications.

The properties of anthraquinone dyes, including their color, solubility, and lightfastness, are intimately linked to their molecular structure. wikipedia.orgresearchgate.net Introducing different functional groups onto the anthraquinone core or the pendant aryl amine groups enables the fine-tuning of these properties.

Color: The color of anthraquinone dyes is determined by the nature and position of electron-donating substituents. wikipedia.org Attaching different aromatic amines to the bromamic acid precursor can shift the absorption maximum of the dye, resulting in variations in the blue shade or even different colors.

Solubility: The solubility of the dye in water is a critical factor for its application in textile dyeing. Solubility can be enhanced by incorporating polar functional groups, such as additional sulfonic acid (-SO₃H), carboxyl (-COOH), or amine (-NH₂) groups, into the structure. researchgate.net

Fastness Properties: The ability of a dye to resist fading upon exposure to light, washing, and chemical agents is known as its fastness. These properties can be improved by introducing specific substituents that can dissipate energy absorbed from light or by increasing the molecule's substantivity to the fiber. The good lightfastness of anthraquinone dyes is a well-known characteristic of this class. wikipedia.org

Table 3: Effect of Structural Variation on Anthraquinone Dye Properties

Structural Modification	Target Property	Rationale
Introduction of additional -SO₃H groups	Increased Solubility	The sulfonic acid group is highly polar and enhances water solubility. researchgate.net
Altering substituents on the aryl amine	Color Tuning	Electron-donating or withdrawing groups on the amine ring alter the electronic structure and thus the wavelength of maximum absorption. researchgate.net
Increasing molecular size/planarity	Improved Wash Fastness	Larger molecules may have stronger van der Waals interactions with textile fibers.

The primary reaction for creating this compound and its derivatives is the copper-catalyzed Ullmann condensation. Understanding the mechanism of this reaction is crucial for optimizing the synthesis and predicting the outcome of using novel precursors.

The Ullmann reaction is a type of cross-coupling reaction. In the context of synthesizing anthraquinone dyes from bromamic acid, the mechanism is generally believed to involve the following key steps:

Oxidative Addition: The copper catalyst (often Cu(I)) reacts with the bromamic acid, with the copper inserting itself into the carbon-bromine bond.

Ligand Exchange: The amine reactant coordinates with the copper center, displacing another ligand.

Reductive Elimination: The C-N bond is formed as the aromatic amine and the anthraquinone moiety are eliminated from the copper center, which is reduced to its initial catalytic state.

This catalytic cycle allows for the efficient formation of the desired C-N bond under relatively mild conditions. Research into the mechanism helps in the rational design of more efficient catalysts, such as the monovalent copper complexes that have been developed to improve reaction efficiency and reduce waste. google.com

Spectroscopic and Advanced Analytical Characterization of C.i. Acid Blue 239

Advanced Spectroscopic Techniques for Molecular Elucidation

Spectroscopic techniques are fundamental in identifying and characterizing organic compounds like C.I. Acid Blue 239 by analyzing their interaction with electromagnetic radiation. Various methods, including UV-Visible, FT-IR, NMR, and Raman spectroscopy, offer complementary information for comprehensive molecular elucidation. ojp.govresearchgate.net

UV-Visible Spectroscopy in this compound Analysis

UV-Visible (UV-Vis) spectroscopy is a widely used technique for the analysis of textile dyes, including acid dyes. ojp.govthescipub.commdpi.com This method measures the absorbance or transmission of light in the ultraviolet and visible regions of the spectrum as it passes through a sample. The resulting spectrum shows absorption peaks at specific wavelengths, which are characteristic of the chromophoric groups within the dye molecule responsible for its color. thescipub.comajol.info

In the analysis of acid dyes, UV-Vis spectroscopy is often employed for quantification and monitoring decolorization processes. thescipub.commdpi.com For example, the concentration of dyes in aqueous solutions can be determined by measuring the absorbance at the wavelength of maximum absorbance (λmax) and using a calibration curve. mdpi.com Studies have utilized UV-Vis spectrophotometry to analyze acid dye standards and extracts from fibers, demonstrating distinct spectra for different dyes. researchgate.netkennesaw.edu This technique is considered efficient for routine analysis and can be used to evaluate the discrimination and classification potential of visible absorption spectra from dyed fibers. ojp.govresearchgate.net

Fourier-Transform Infrared (FT-IR) Spectroscopy Studies of this compound

Fourier-Transform Infrared (FT-IR) spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation. ajol.infoekb.eg This technique is valuable for the characterization of organic compounds, including dyes, and can help confirm the presence of specific bonds and molecular moieties. ajol.infoekb.egelsevier.es

FT-IR spectroscopy has been applied in the study of acid dyes, with characteristic bands observed corresponding to various functional groups. For instance, studies on azo dyes have identified bands in the range of 3400-3309 cm-1 for -OH and -NH stretching vibrations, 1382-1049 cm-1 for -C-N, 1141-1010 cm-1 for -S=O, and 925-56 cm-1 for -C-Cl. ajol.info The azo band (-N=N-) typically appears in the region of 1458-1411 cm-1, while C=O stretching vibrations can be observed around 1643-1604 cm-1. ajol.info FT-IR analysis can reveal the involvement of different functional groups during processes such as biosorption of dyes. ekb.eg While specific FT-IR data for this compound were not extensively detailed in the search results, the application of this technique to similar acid and azo dyes suggests its relevance for characterizing the functional groups within this compound. thescipub.comajol.infoekb.egelsevier.es

Nuclear Magnetic Resonance (NMR) Spectroscopy for this compound Structure Confirmation

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for determining the detailed structure of organic molecules. It provides information about the connectivity and environment of atoms within a molecule by analyzing the interaction of atomic nuclei with a magnetic field. rsc.orgupb.ro Both 1H NMR and 13C NMR are commonly used for structural elucidation. upb.ronih.gov

NMR spectroscopy has been successfully applied to confirm the structure of various dyes, including acid dyes and their impurities. researchgate.netupb.ro For example, NMR spectra have been used to identify the structure of anthraquinone (B42736) dyes and their degradation products. upb.ro While direct NMR data specifically for this compound were not prominently featured, the technique's ability to provide detailed structural information makes it invaluable for confirming the molecular structure of this compound and identifying any related impurities. researchgate.netupb.ro

Raman Spectroscopy Applications in this compound Research

Raman spectroscopy is a vibrational spectroscopic technique that provides information about the molecular vibrations of a sample. It is often used in conjunction with FT-IR spectroscopy to gain a more complete understanding of molecular structure and composition. ojp.gov Raman spectroscopy can be applied to analyze dyes in various matrices, including textile fibers. ojp.govresearchgate.net

Studies have utilized Raman spectroscopy for the analysis of dyes in fibers, sometimes coupled with techniques like thin-layer chromatography (TLC) for separation and identification. ojp.gov Raman spectra can provide characteristic bands that help classify dyes into specific chemical groups. ojp.gov While specific applications of Raman spectroscopy solely focused on this compound were not detailed, its use in the broader context of dye analysis, particularly in forensic applications for characterizing dyes in fibers, suggests its potential utility in the research of this compound. ojp.govresearchgate.netgoogleapis.comfrontiersin.org

Chromatographic and Electrophoretic Methodologies

Chromatographic and electrophoretic techniques are essential for the separation, identification, and quantification of components in complex mixtures. These methods are widely applied in the analysis of dyes, including this compound, to assess purity and analyze mixtures. researchgate.netojp.govresearchgate.net

High-Performance Liquid Chromatography (HPLC) for this compound Quantification and Purity Assessment

High-Performance Liquid Chromatography (HPLC) is a powerful chromatographic technique used for separating, identifying, and quantifying each component in a mixture. ojp.gov It is widely applied in the analysis of dyes for purity assessment and quantification. researchgate.net HPLC separates compounds based on their interaction with a stationary phase and a mobile phase, and different detectors, such as UV-Vis or mass spectrometry (MS), can be used for detection and identification. ojp.govresearchgate.net

HPLC, including reversed-phase HPLC, has been used for the analysis of acid dyes. researchgate.net The technique allows for the separation of complex mixtures of dyes and the detection of impurities. researchgate.net For instance, HPLC coupled with mass spectrometry (HPLC-MS) has been used to identify dye compounds and analyze their fragmentation patterns. ojp.gov While specific data on the HPLC analysis of this compound were not extensively found, the application of HPLC for the quantification and purity assessment of other acid dyes highlights its relevance for the analysis of this compound. ojp.govresearchgate.netfishersci.commdpi.comscribd.com

Chromatographic methods, such as HPLC and capillary electrophoresis (CE), are crucial for separating dyes extracted from materials like textile fibers, which is often a necessary step before further analysis by techniques like mass spectrometry. researchgate.netresearchgate.net Studies have demonstrated the use of CE for the separation of acid dyes, including this compound, in mixtures. researchgate.netkennesaw.edu

Here is a summary table of analytical techniques applied to this compound and related acid dyes based on the search results:

Analytical Technique	Application to this compound or Related Dyes	Key Findings/Information	Source(s)
UV-Visible Spectroscopy	Analysis of acid dye standards and extracts, quantification, decolorization monitoring	Distinct spectra for different acid dyes; used for concentration determination and monitoring dye removal. researchgate.netkennesaw.eduthescipub.commdpi.com	researchgate.netkennesaw.eduojp.govresearchgate.netthescipub.commdpi.com
FT-IR Spectroscopy	Characterization of functional groups in acid/azo dyes, monitoring interactions	Identification of characteristic bands for -OH, -NH, -C-N, -S=O, -C-Cl, -N=N, and C=O groups; used in biosorption studies. thescipub.comajol.infoekb.egelsevier.es	thescipub.comajol.infoekb.egelsevier.es
NMR Spectroscopy	Structural confirmation of dyes and impurities	Used to determine detailed molecular structure and identify components in mixtures. researchgate.netupb.ro	researchgate.netrsc.orgupb.ro
Raman Spectroscopy	Analysis of dyes in fibers, classification	Provides vibrational information; can help classify dyes into chemical groups; used in forensic analysis. ojp.govresearchgate.netfrontiersin.org	ojp.govresearchgate.netgoogleapis.comfrontiersin.org
High-Performance Liquid Chromatography (HPLC)	Analysis of acid dyes, purity assessment, quantification, separation of mixtures	Used for separating and quantifying dye components; can be coupled with MS for identification. ojp.govresearchgate.netmdpi.comscribd.com	ojp.govresearchgate.netfishersci.commdpi.comscribd.com
Capillary Electrophoresis (CE)	Separation of acid dyes in mixtures	Demonstrated for separating mixtures of acid dyes, including this compound. researchgate.netkennesaw.eduresearchgate.netmdpi.com	researchgate.netkennesaw.eduresearchgate.netmdpi.com

Capillary Electrophoresis (CE) for this compound Separation and Identification

Capillary Electrophoresis (CE) has been demonstrated as a valuable technique for the separation and identification of acid dyes, including this compound, particularly in forensic applications involving textile fibers. researchgate.netkennesaw.edunih.gov Acid dyes are soluble in basic solutions, which facilitates their separation using buffers at alkaline pH, ensuring the dyes are in their negatively ionized form. researchgate.netkennesaw.edu

One study utilized CE to analyze acid dye standards and extracts from fibers, employing a buffer composed of 15 mM ammonium (B1175870) acetate (B1210297) in a 40:60 acetonitrile/water mixture at pH 9.3. researchgate.netkennesaw.edu This buffer system was selected to promote the negative ionization of acid species, enabling their separation by CE. researchgate.net The electropherogram of a mixture of five acid dye standards demonstrated excellent separation of all dye peaks, with anions theoretically eluting in order of decreasing charge-to-mass ratio. researchgate.net this compound was observed to migrate before C.I. Acid Orange 156 in this separation. researchgate.net

CE with diode array detection (DAD) provides a simple, rapid, and discriminating analysis of multiple dye components extracted from fibers. researchgate.netkennesaw.edu The separation and detection of individual dye components yield a qualitative and semi-quantitative "fingerprint" of the fiber dye composition. researchgate.netkennesaw.edu Determining the number and relative amounts of dyes present, along with characterization by DAD, enhances the capability for forensic discrimination of fibers. researchgate.netkennesaw.edu

In the context of forensic analysis of dyes extracted from nylon fibers, CE has shown applicability. researchgate.netkennesaw.edu An electrolyte solution of 15 mM ammonium acetate in acetonitrile/water (40:60, v/v) at pH 9.3 has been successfully used for the separation of acid dyes extracted from nylon. kennesaw.edu

Hyphenated Techniques (e.g., HPLC-MS, CE-MS) in this compound Analysis

Hyphenated techniques, combining separation methods with mass spectrometry (MS), offer enhanced capabilities for the analysis and identification of complex dye mixtures, including this compound. Techniques such as HPLC-MS and CE-MS provide both separation and structural information, which is particularly valuable for analyzing trace amounts of dyes extracted from materials like textile fibers. ojp.gov

CE-MS separations of anionic metal complex azo dye standards have been performed using a buffer of 40% acetonitrile/60% 5 mM ammonium acetate at pH 9. kennesaw.edu While this specific study focused on metal complex azo dyes, it highlights the compatibility of CE with MS for analyzing anionic dyes under alkaline conditions. kennesaw.edu CE coupled with MS detection has been reported for the analysis of textile dyes. researchgate.net

Liquid chromatography (LC) coupled with MS detection, including HPLC-MS and UPLC-MS, is a benchmark analytical approach for chemical quantitation and identification. ojp.gov LC-MS, and more frequently LC-MS/MS, is widely used for trace analysis. ojp.gov The superior sensitivity and structural elucidation capabilities of MS are crucial for analyzing low concentrations of dye extracts. ojp.gov

In the analysis of dyes extracted from fibers, LC-MS techniques have been employed to identify dye components. ojp.gov For instance, HPLC-MS has been used to identify natural blue dye compounds from tapestry fibers, although complex fragmentation patterns were observed with electrospray ionization (ESI)-MS under certain chromatographic conditions. ojp.gov ESI is a soft ionization technique often used in LC-MS that produces primarily molecular species. unl.pt Tandem mass spectrometry (MS-MS) can provide further structural information by fragmenting selected ions. unl.pt

While direct mentions of HPLC-MS or CE-MS specifically for this compound (CAS 12219-42-0) in the provided snippets are limited, the general application of these hyphenated techniques to the analysis of acid dyes extracted from fibers is well-documented. kennesaw.eduojp.govresearchgate.net These techniques are essential for obtaining molecular weight and structural information, which complements the separation achieved by CE or LC. ojp.gov

Method Development and Validation for this compound Trace Analysis

Method development and validation are critical steps to ensure the reliability and accuracy of analytical procedures for the trace analysis of compounds like this compound, particularly in complex matrices such as textile fiber extracts. ojp.goveurachem.org The objective is to develop reliable methods for the chemical characterization of dyes extracted from trace evidence fibers. ojp.gov

Validation of analytical methods involves assessing parameters such as accuracy, specificity, sensitivity, and precision to meet regulatory requirements and ensure the fitness of the analysis for its intended use. eurachem.orgwdh.ac.id For trace analysis, achieving low limits of detection and quantitation is crucial. ojp.gov

In the context of forensic fiber analysis, method development includes optimizing extraction protocols to efficiently recover dyes from small fiber samples. ojp.gov Different dye types adhere to polymers through varying mechanisms, necessitating tailored extraction methods. ojp.gov For acid dyes on nylon fibers, extraction conditions have been investigated, with solvent mixtures containing pyridine, ammonia, and water being explored. kennesaw.eduojp.gov For instance, a solvent composition of 42% pyridine/58% water was found to be near optimum for the extraction of C.I. Acid Blue 45 from nylon, and these conditions were also effective for other acid dye subclasses. kennesaw.eduojp.gov

Method validation for dye analysis from fibers has included assessing extraction reproducibility, linearity, limits of detection and quantitation, and precision. ojp.gov These validation practices are based on forensic and international standards. ojp.gov The goal is to develop methods that allow for reliable analysis of single fibers or millimeter-length fibers. ojp.gov

The development of sensitive trace analysis methods using chromatography and mass spectrometry following reliable microextraction protocols is a key area of research. ojp.gov While specific validation data for this compound (CAS 12219-42-0) is not explicitly detailed in the provided snippets, the general principles and approaches to method development and validation for trace analysis of acid dyes from fibers are applicable. The reliability of qualitative analytical results, such as dye identification, must be supported by validated procedures and adequate quality control. eurachem.org

Interactions of C.i. Acid Blue 239 with Materials and Dyeing Process Research

Mechanisms of C.I. Acid Blue 239 Adsorption and Binding to Textile Substrates

The efficacy of dyeing with this compound hinges on its ability to adsorb onto the fiber surface and subsequently diffuse into and bind within the polymer matrix. This process is governed by the specific chemistry of both the dye and the fiber, as well as the external processing conditions.

This compound, like other acid dyes, is an anionic molecule, typically containing one or more sulfonate (-SO₃⁻) groups that confer water solubility and a negative charge in solution. inflibnet.ac.in This inherent anionic nature dictates its affinity for fibers containing cationic sites, primarily protein fibers like wool and silk, and synthetic polyamides such as nylon. researchgate.netiosrjournals.orgjcsp.org.pk

The primary binding mechanism is the formation of strong ionic bonds (salt linkages). inflibnet.ac.iniosrjournals.org In an acidic dyebath, the amino (-NH₂) groups present in the polymer chains of wool, silk, or nylon become protonated, acquiring a positive charge (-NH₃⁺). inflibnet.ac.intextilelearner.net These cationic sites then attract the negatively charged anionic dye molecules, resulting in electrostatic attraction and the formation of a stable ionic bond. textilelearner.net

Van der Waals Forces: These are weak, short-range attractions between the large aromatic structures of the dye molecule and the polymer chains of the fiber. iosrjournals.orgjcsp.org.pk

Hydrogen Bonding: Hydrogen bonds can form between specific functional groups on the dye molecule and the fiber, further securing the dye within the fiber structure. iosrjournals.orgjcsp.org.pk

The combination of these forces ensures the fixation of the dye to the substrate, leading to a colored material with specific fastness properties.

The successful application of this compound is critically dependent on the precise control of dyeing process parameters, which directly influence the rate and extent of dye uptake and its diffusion into the fiber.

pH: The pH of the dyebath is arguably the most critical factor in dyeing with acid dyes. researchgate.net An acidic environment is essential to generate the necessary cationic sites on the fiber. Lowering the pH increases the number of protonated amino groups (-NH₃⁺), thereby enhancing the electrostatic attraction for the anionic dye molecules and promoting higher dye exhaustion from the bath. researchgate.nettextilelearner.net The dyeing process is often started at a near-neutral pH and gradually acidified, or controlled within a specific acidic range (e.g., pH 2.5-4.5) using acids like sulfuric acid or formic acid to ensure level (even) dyeing. inflibnet.ac.ingoogle.com

Temperature: Temperature provides the necessary energy to overcome the activation barrier for dye diffusion from the fiber surface into the amorphous regions of the polymer matrix. As the temperature of the dyebath increases, the kinetic energy of the dye molecules rises, accelerating their movement. researchgate.net Elevated temperatures also cause the fiber structure to swell, opening up the polymer chains and facilitating easier penetration and diffusion of the dye molecules within the substrate. fibre2fashion.com The optimal dyeing temperature for acid dyes on nylon or wool is typically high, often near the boil (approaching 100°C), to ensure efficient diffusion and fixation. acs.org

The interplay between these parameters is summarized in the table below.

Process Parameter	Effect on Fiber	Effect on Dye	Overall Impact on Dyeing
Low pH (Acidic)	Increases protonation of amino groups, creating positive (-NH₃⁺) sites.	Ensures dye remains in its anionic, water-soluble form.	Promotes strong ionic attraction between fiber and dye, leading to high dye uptake and exhaustion.
High Temperature	Causes fiber swelling, increasing the accessibility of the internal structure.	Increases the kinetic energy of dye molecules.	Accelerates the rate of dye diffusion into the fiber, leading to better penetration and fixation.

Performance Evaluation of this compound in Textile Dyeing

The performance of a dye is assessed by its ability to impart a stable, durable color to the textile substrate. This involves evaluating its color fastness and its adaptability to modern, efficient dyeing techniques.

Color fastness refers to the resistance of the dyed material to fading or color transfer (staining) when exposed to various environmental factors during its use, such as washing, light, and perspiration. The fastness of this compound is directly related to the strength and stability of the dye-fiber interactions established during the dyeing process. Strong ionic bonds and other intermolecular forces result in better retention of the dye within the fiber.

The molecular structure of the dye also plays a role; for instance, larger dye molecules may be more physically entrapped within the fiber matrix, enhancing wet fastness properties. Research has provided specific fastness ratings for this compound, which are crucial for determining its suitability for different textile end-uses.

Below is a table of reported fastness properties for this compound. The ratings are typically on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number indicates better fastness.

Fastness Test	Standard	Rating
Light Fastness	ISO 105-B02	6
Washing (Staining)	ISO 105-C06	5 (Polyamide)
Washing (Staining)	ISO 105-C06	5 (Wool)
Washing (Staining)	ISO 105-C06	5 (Cotton)
Water	ISO 105-E01	5

Data sourced from Brillion Colour.

While conventional exhaust dyeing in aqueous baths is common, research has focused on advanced techniques to improve efficiency, reduce environmental impact, and enhance dyeing quality.

Ultrasonic-Assisted Dyeing: The application of ultrasound in the dyebath is a modern technique that enhances the dyeing process. fibre2fashion.com High-frequency sound waves create cavitation bubbles in the liquor; the collapse of these bubbles generates intense localized energy, which can break down dye aggregates into smaller particles and accelerate the diffusion of the dye into the fiber. fibre2fashion.comarts.ac.uk This method can lead to increased dye uptake, reduced dyeing time, and the possibility of dyeing at lower temperatures, thus saving energy. arts.ac.ukresearchgate.net For acid dyes, sonication can improve the evenness of the dyeing and enhance fastness properties. researchgate.net

Supercritical Carbon Dioxide (scCO₂) Dyeing: This innovative, waterless dyeing technology uses carbon dioxide in its supercritical state (a fluid state above its critical temperature and pressure) as the dyeing medium. dyecoo.comslideshare.net In this state, scCO₂ has high solvent power and can readily dissolve certain non-ionic dyes. dyecoo.com While acid dyes, being ionic, are not directly soluble in non-polar scCO₂, research has explored modifying the process or the dyes to enable their application on fibers like nylon in this medium. mdpi.comeco2dye.com The primary advantages of scCO₂ dyeing are the complete elimination of water usage and wastewater discharge, no need for auxiliary chemicals, and reduced energy consumption as fabric drying is not required. dyecoo.comeco2dye.com

Material Characterization in Relation to this compound Application

After the dyeing process, various analytical techniques are employed to characterize the dyed material. This characterization is essential for quality control, forensic analysis, and research into dye-fiber interactions.

Spectroscopic Techniques:

UV-Visible Microspectrophotometry (MSP): This is a key non-destructive technique used to objectively measure the color of a single fiber and identify the class of the dye. researchgate.netresearchgate.net The absorption spectrum of a fiber dyed with this compound would show characteristic peaks corresponding to its anthraquinone (B42736) chromophore.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR, particularly using an Attenuated Total Reflectance (ATR) accessory, can be used to study the chemical interactions between the dye and the fiber. mdpi.com It can provide evidence of the ionic bonds and other interactions by observing shifts in the characteristic vibrational bands of the functional groups in both the dye and the fiber polymer. researchgate.net

Raman Spectroscopy: This technique provides detailed vibrational information about the dye molecule on the fabric surface, offering a non-destructive method for dye identification. mdpi.com

Microscopic Techniques:

Scanning Electron Microscopy (SEM): SEM is used to examine the surface morphology of the dyed fibers. It can reveal if the dyeing process has caused any physical damage to the fiber surface, such as cuticle degradation on wool fibers. researchgate.netresearchgate.net

Chromatographic Techniques:

Capillary Electrophoresis (CE): This is a high-resolution separation technique used for the analysis of dyes extracted from fibers. researchgate.netkennesaw.edu It can effectively separate this compound from other dyes in a mixture, allowing for its precise identification and quantification, which is particularly valuable in forensic science. researchgate.netkennesaw.edu

Environmental Occurrence and Transport of C.i. Acid Blue 239

Pathways of C.I. Acid Blue 239 Release into Aquatic and Terrestrial Environments

The primary pathway for the release of this compound into the environment is through the discharge of untreated or inadequately treated wastewater from textile dyeing facilities. During the dyeing process, a significant portion of the dye does not bind to the fabric and is lost to the effluent. This wastewater, rich in dye, is a major source of aquatic pollution.

Once in aquatic systems, the dye can be transported over long distances. Its solubility in water facilitates its dispersal in rivers, lakes, and eventually marine environments. The colored nature of the effluent can significantly impact aquatic ecosystems by reducing light penetration, which in turn inhibits the process of photosynthesis in aquatic plants and algae, disrupting the entire food web.

Terrestrial contamination can occur through several secondary pathways. The use of contaminated water for irrigation can lead to the accumulation of the dye in agricultural soils. Sludge from wastewater treatment plants, if not properly managed, can also be a source of soil contamination when used as fertilizer. Furthermore, atmospheric deposition, although a less direct route, can contribute to the dispersal of the dye from industrial sites.

Environmental Monitoring and Distribution Studies of Anthraquinone (B42736) Dyes

While specific monitoring data for this compound is limited in publicly available literature, studies on other anthraquinone dyes provide insights into their environmental distribution. These dyes have been detected in various environmental compartments, including industrial effluents, surface waters, and sediments.

For instance, studies have shown that anthraquinone derivatives can be found in the wastewater of textile industries at varying concentrations, depending on the production scale and the efficiency of the wastewater treatment plants. The persistence of these dyes leads to their accumulation in sediments, which can act as a long-term reservoir of contamination. From the sediments, the dyes can be released back into the water column through various physical and chemical processes.

The following table presents data from a study on the decolorization of various anthraquinone dyes, which is an indirect indicator of their persistence and potential for distribution in the environment.

Anthraquinone Dye	Initial Concentration (mg L-1)	Decolorization Rate (%)	Time (h)	Reference
Mordant Red 3	50	99.6	120	nih.gov
Reactive Brilliant Blue	50	96.6	72	nih.gov
Bromamine Acid	50	75.6	120	nih.gov

Bioaccumulation and Bioconcentration Research in Environmental Systems

The potential for this compound and other anthraquinone dyes to bioaccumulate in living organisms is a significant concern. Bioaccumulation refers to the process by which a chemical substance is absorbed by an organism from its surrounding environment through all possible routes (e.g., water, food, sediment). Bioconcentration is a more specific term that refers to the uptake of a substance from water alone.

Direct research on the bioaccumulation and bioconcentration of this compound is scarce. However, the lipophilic (fat-loving) nature of some anthraquinone derivatives suggests a potential for these compounds to accumulate in the fatty tissues of organisms. The bioconcentration factor (BCF) is a key parameter used to assess the potential of a chemical to bioconcentrate in aquatic organisms. A high BCF value indicates a greater potential for the chemical to be stored in the organism's tissues at concentrations higher than in the surrounding water.

A study utilizing a Quantitative Structure-Activity Relationship (QSAR) model has estimated the BCF values for several typical anthraquinones, providing an indication of their potential to accumulate in organisms.

Anthraquinone Compound	Estimated BCF Value	Reference
Emodin	High	researchgate.net
Other anthraquinones	Some have high BCF values	researchgate.net

These estimations suggest that certain anthraquinone compounds have a high potential for bioconcentration. If this compound shares similar properties, it could accumulate in aquatic organisms, potentially leading to toxic effects and the transfer of the compound through the food chain.

Degradation Pathways and Mechanisms of C.i. Acid Blue 239

Advanced Oxidation Processes (AOPs) for C.I. Acid Blue 239 Degradation

AOPs are promising technologies for the treatment of dye-contaminated effluents, relying on the generation of highly reactive species, primarily hydroxyl radicals (•OH), to oxidize organic pollutants ijcce.ac.ir.

Ozonation Processes and Reactive Species Generation

Ozonation involves the use of ozone (O₃) as a strong oxidant for dye degradation. Ozone can react with dyes through two main pathways: direct molecular ozone attack and indirect reaction via free radicals, predominantly hydroxyl radicals gnest.org. The direct reaction involves the electrophilic attack of ozone on electron-rich centers within the dye molecule, such as double bonds, particularly the azo group (-N=N-) in azo dyes, leading to the breaking of chromophoric groups and decolorization juniperpublishers.comscispace.com.

In aqueous solutions, ozone can decompose to form hydroxyl radicals, especially under alkaline conditions gnest.org. This indirect pathway is less selective but more powerful than the direct reaction. The generation of hydroxyl radicals from ozone decomposition is influenced by factors such as pH, temperature, and the presence of radical promoters or scavengers. At basic pH, the degradation of ozone favors the formation of hydroxyl radicals gnest.org. Ozonation is often effective for decolorization and can increase the biodegradability of certain dyes by breaking down complex structures into simpler intermediates juniperpublishers.com.

Fenton and Photo-Fenton Oxidation Kinetics and Mechanisms

Fenton and photo-Fenton processes utilize the reaction between ferrous ions (Fe²⁺) and hydrogen peroxide (H₂O₂) to generate hydroxyl radicals omu.edu.tr. The primary reaction in the Fenton process is: Fe²⁺ + H₂O₂ → Fe³⁺ + •OH + OH⁻ researchgate.net

In the photo-Fenton process, UV or visible light irradiation is used to enhance the generation of hydroxyl radicals and regenerate Fe²⁺ from Fe³⁺, making the process more efficient, particularly for mineralization researchgate.netdeswater.com. The photoreduction of Fe³⁺ is represented as: Fe³⁺ + H₂O + hν → Fe²⁺ + •OH + H⁺ researchgate.net

The efficiency of Fenton and photo-Fenton processes is significantly influenced by parameters such as pH, the concentrations of Fe²⁺ and H₂O₂, and the ratio between them omu.edu.trresearchgate.netdeswater.com. Optimal pH for the Fenton reaction is typically around 3, as higher pH can lead to the precipitation of iron oxyhydroxides, reducing the availability of active Fe²⁺ ions omu.edu.tr. The ratio of H₂O₂ to Fe²⁺ is also crucial, with optimal ratios reported in research researchgate.netdeswater.com. Photo-Fenton generally shows improved mineralization compared to Fenton oxidation alone researchgate.netdeswater.com.

Photocatalytic Degradation by Semiconductor Materials (e.g., TiO₂)

Photocatalytic degradation using semiconductor materials like titanium dioxide (TiO₂) is an effective AOP for the removal of organic pollutants, including dyes, from wastewater scirp.orgscirp.org. TiO₂ is widely used due to its low cost, chemical stability, and non-toxicity scirp.orgscirp.org. The process involves the irradiation of the semiconductor catalyst with UV or visible light, which excites electrons from the valence band to the conduction band, generating electron-hole pairs scirp.orgscirp.org.

These electron-hole pairs can then react with water and dissolved oxygen to produce reactive species such as hydroxyl radicals (•OH) and superoxide (B77818) radical anions (O₂•⁻) scirp.orgresearchgate.net. These radicals are strong oxidants that attack the dye molecules, leading to their degradation and potentially complete mineralization into CO₂ and H₂O scirp.org.

The efficiency of TiO₂ photocatalysis is affected by factors such as catalyst concentration, dye concentration, pH, and light intensity scirp.orgscirp.org. The optimal catalyst loading is important, as excessive amounts can lead to light scattering and reduced penetration, hindering the process scirp.orgscirp.org. The mechanism typically involves electron transfer, hydrogen abstraction, and addition to aromatic rings or double bonds within the dye structure scirp.org.

Electrochemical Oxidation Pathways

Electrochemical oxidation is another AOP that can be employed for dye degradation. This method involves the application of an electric current to generate strong oxidants, such as hydroxyl radicals, at the anode surface ijcce.ac.irscispace.com. The oxidation of organic pollutants can occur either directly at the electrode surface or indirectly through reactions with electrochemically generated mediators scispace.com.

Various electrode materials have been investigated for electrochemical dye degradation scispace.comacs.org. The efficiency of electrochemical oxidation is influenced by factors such as electrode material, current density, pH, and the presence of supporting electrolytes scispace.comacs.org. The process can lead to the breaking of complex dye molecules into simpler, and potentially more biodegradable, intermediates acs.org.

Sonochemical Degradation Mechanisms

Sonochemical degradation utilizes ultrasound irradiation to induce cavitation in the liquid medium. The collapse of cavitation bubbles generates localized hotspots with extremely high temperatures and pressures cusat.ac.in. These extreme conditions can lead to the thermal decomposition of pollutants or the generation of reactive species, including hydroxyl radicals, through the sonolysis of water cusat.ac.inresearchgate.net.

The mechanism of sonochemical degradation can involve pyrolysis within the cavitation bubbles, or radical reactions in the interfacial region between the bubble and the bulk solution, or in the bulk solution itself cusat.ac.in. The effectiveness of sonochemical degradation is influenced by parameters such as ultrasound frequency, power density, temperature, and the presence of dissolved gases or additives cusat.ac.inresearchgate.net. While some studies have investigated the sonochemical degradation of other dyes researchgate.netcapes.gov.br, specific research on the sonochemical degradation mechanisms of this compound was not extensively found in the provided search results.

Biodegradation of this compound

Biodegradation involves the breakdown of organic compounds by microorganisms, such as bacteria and fungi redalyc.org. While some dyes are resistant to conventional biological treatment due to their complex structures and toxicity, certain microorganisms possess enzymes capable of degrading dyes redalyc.org.

Biodegradation of dyes can occur under aerobic or anaerobic conditions, or a combination of both researchgate.net. Some studies have investigated the use of activated sludge or specific microbial strains for dye decolorization and degradation redalyc.org. Enzymes like laccases, produced by certain fungi and bacteria, have shown potential in catalyzing the oxidation of various dyes redalyc.orgresearchgate.net.

The efficiency of biodegradation is influenced by factors such as the type of microorganism, environmental conditions (pH, temperature, oxygen availability), nutrient availability, and the chemical structure of the dye redalyc.org. Pre-treatment methods, such as ozonation or electrochemical oxidation, can enhance the biodegradability of recalcitrant dyes by breaking them down into simpler, more easily digestible intermediates juniperpublishers.comacs.org. While the provided search results discuss biodegradation of dyes in general and mention activated sludge and laccases redalyc.orgresearchgate.net, specific detailed research findings on the biodegradation pathways and mechanisms solely of this compound were not prominently featured.

Microbial Degradation Processes (Bacterial, Fungal)

Microorganisms, including bacteria and fungi, play a significant role in the biodegradation of textile dyes like this compound ijcmas.comnih.govtandfonline.com. Bacterial degradation of azo dyes often initiates under anaerobic conditions through enzyme-mediated reduction of azo bonds informaticsjournals.co.in. Studies have shown that bacterial consortia, including species from the phyla Bacteroidota, Proteobacteria, and Chloroflexi, can effectively decolorize reactive dyes, including those structurally related to this compound nih.gov. For instance, a halotolerant and thermo-alkaliphilic bacterial consortium demonstrated high decolorization efficiency for Reactive Red 239 (structurally similar to this compound) under specific conditions of salt concentration, temperature, and pH nih.gov.

Fungi, particularly white-rot fungi, are also well-known for their ability to degrade a wide range of dyes due to their extracellular ligninolytic enzyme systems tandfonline.comresearchgate.net. These enzymes can break down complex aromatic compounds, including those found in anthraquinone (B42736) dyes tandfonline.com. While specific studies on fungal degradation of this compound were not extensively detailed in the search results, the general capacity of fungi for dye degradation, particularly anthraquinone dyes, suggests their potential in breaking down this compound core.ac.uktandfonline.com.

Enzymatic Degradation Pathways and Enzyme Kinetics

Enzymes produced by microorganisms are key players in the degradation of this compound. Oxidoreductase enzymes, such as laccases, lignin (B12514952) peroxidases, manganese peroxidases, tyrosinases, and azoreductases, are commonly involved in dye biodegradation nih.govtandfonline.comnih.gov. Azoreductases, often found in bacteria, cleave the azo bonds (-N=N-) in azo dyes, leading to the formation of colorless aromatic amines informaticsjournals.co.in. While this compound is an anthraquinone dye, enzymatic mechanisms are still relevant.

Laccases and peroxidases are particularly effective against a variety of recalcitrant organic pollutants, including anthraquinone dyes, through oxidative mechanisms lew.rotandfonline.com. These enzymes can catalyze the oxidation of phenolic and aromatic amine structures present in dye molecules. Kinetic studies of enzymatic degradation often involve determining parameters such as the apparent Michaelis-Menten constant (Km app) and maximum reaction rate (Imax) to understand the enzyme's affinity for the substrate and the reaction velocity lew.ro. Research on the enzymatic degradation of other anthraquinone dyes, such as C.I. Reactive Blue 19 and C.I. Acid Blue 62, using laccase has provided insights into the potential enzymatic breakdown of this compound lew.ro.

Phytoremediation Mechanisms and Plant Physiological Responses

Phytoremediation, the use of plants to remove or detoxify pollutants, is another environmentally friendly approach for treating dye-contaminated wastewater tandfonline.com. Aquatic plants, in particular, are considered efficient for phytoremediation due to their rapid growth, high biomass production, and direct contact with contaminated water uni-lj.si. While direct studies on the phytoremediation of this compound were not prominently featured, research on the phytoremediation of other acid dyes, such as C.I. Acid Blue 92, by aquatic plants like Ceratophyllum demersum provides relevant insights uni-lj.siresearchgate.net.

Phytoremediation mechanisms can involve the uptake of dyes by plant roots or other tissues, followed by their metabolism, sequestration, or transformation within the plant tandfonline.com. Plant physiological responses to dye exposure can include changes in growth rate, chlorophyll (B73375) content, and the induction of antioxidant defense systems to cope with oxidative stress induced by the pollutants researchgate.netnih.gov. The interaction between plant roots and rhizosphere microorganisms can also enhance dye degradation through a synergistic effect tandfonline.com.

Identification and Characterization of Degradation Intermediates and End-Products

Identifying the intermediate compounds and final end-products formed during the degradation of this compound is essential for understanding the degradation pathways and assessing the toxicity of the treated effluent. Analytical techniques such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Fourier Transform Infrared Spectroscopy (FT-IR) are commonly used for this purpose nih.govresearchgate.netwhiterose.ac.uk.

Studies on the biodegradation of structurally similar reactive dyes, like Reactive Red 239, have identified intermediates such as aniline, 5-Amino-1-naphthol, and 1,3,5-triazine-2,4-diol nih.gov. Ozonation followed by biological treatment of Reactive Red 239 also resulted in intermediates including aniline, catechol, phenol, phthalic acid, and chlorinated amino triazine, which were further degraded researchgate.net. While specific intermediates for this compound were not explicitly detailed in the provided search results, it can be inferred that similar aromatic amines and simpler organic molecules are likely to be formed upon the breakdown of its anthraquinone structure. Complete mineralization would lead to end-products like carbon dioxide and water researchgate.net.

Kinetic Modeling of this compound Degradation Reactions

Kinetic modeling is used to describe the rate of dye degradation and to understand the factors influencing the process. Various kinetic models, such as pseudo-first-order and pseudo-second-order models, are applied to experimental data obtained from degradation studies iwra.orgresearchgate.netmdpi.com. These models help in determining reaction rate constants and predicting the time required for a certain percentage of dye removal.

Studies on the degradation kinetics of other acid dyes, like Acid Blue 9 and Acid Blue 80, using methods such as advanced oxidation processes, have shown that the degradation often follows pseudo-first-order kinetics, with the reaction rate influenced by factors such as dye concentration, catalyst concentration, and pH iwra.orgmdpi.com. While specific kinetic models for this compound degradation were not detailed, similar approaches would be applicable to describe its breakdown by different methods. The complexity of biological and enzymatic degradation processes may sometimes require more intricate models to accurately represent the reaction kinetics redalyc.org.

Table 1: Potential Degradation Intermediates of this compound (Based on related dye studies)

Compound Name	Potential Source (Related Dye)
Aniline	Reactive Red 239 nih.govresearchgate.net
5-Amino-1-naphthol	Reactive Red 239 nih.gov
1,3,5-triazine-2,4-diol	Reactive Red 239 nih.gov
Catechol	Reactive Red 239 (Ozonation) researchgate.net
Phenol	Reactive Red 239 (Ozonation) researchgate.net
Phthalic acid	Reactive Red 239 (Ozonation) researchgate.net
Chlorinated amino triazine	Reactive Red 239 (Ozonation) researchgate.net
Acetic acid	Reactive Red 239 researchgate.net
Carbon dioxide	Reactive Red 239 researchgate.net

Table 2: Examples of Microorganisms Involved in Dye Degradation (General)

Type of Microorganism	Examples/Associated Phyla	Relevant Enzymes
Bacteria	Bacteroidota, Proteobacteria, Chloroflexi nih.gov	Azoreductases, Oxidoreductases informaticsjournals.co.innih.gov
Fungi	White-rot fungi tandfonline.comresearchgate.net	Laccases, Peroxidases lew.rotandfonline.com

Table 3: Examples of Plants Used in Phytoremediation of Dyes (General)

Plant Species	Relevant Dye (Example)
Ceratophyllum demersum	Acid Blue 92 uni-lj.siresearchgate.net
Azolla filiculoides	Acid Blue 92 researchgate.net

Table 4: Kinetic Models Applied to Dye Degradation (General)

Model	Application
Pseudo-first-order	Often describes initial degradation rate iwra.orgmdpi.com
Pseudo-second-order	Can describe adsorption and degradation researchgate.net

Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound	165087 lookchem.comchemicalbook.comchemsrc.com
Aniline	6118
Catechol	289
Phenol	996
Phthalic acid	1017
Carbon dioxide	280
Water	962
C.I. Reactive Red 239	Not readily available in search results
C.I. Acid Blue 92	23727542 researchgate.net
C.I. Reactive Blue 19	165087 lew.rocore.ac.ukwhiterose.ac.uk
C.I. Acid Blue 62	20531 lew.ro
C.I. Acid Blue 9	10233 iwra.org
C.I. Acid Blue 80	57478683 mdpi.com
C.I. Acid Red 88	24560 researchgate.net
C.I. Acid Red 119	Not readily available in search results
C.I. Acid Red 97	Not readily available in search results
C.I. Reactive Red 120	Not readily available in search results
C.I. Acid Blue 113	57478683 informaticsjournals.co.inresearchgate.netnih.gov
C.I. Acid Orange 156	Not readily available in search results
C.I. Acid Blue 171	Not readily available in search results
C.I. Acid Blue 25	20472 whiterose.ac.ukcapes.gov.br
Methylene blue	8533
Acid orange 7	23673547
Sunset yellow FCF	16508
Congo red	9546
Direct blue	Not readily available in search results
Reactive black 5	6175
Reactive red-3BS	Not readily available in search results
Reactive red-195	Not readily available in search results
Acid black-24	Not readily available in search results
Indanthrene Blue RS	Not readily available in search results
Vat Green XBN	Not readily available in search results
Vat Brown R	Not readily available in search results
C.I. Reactive Blue 4	6175 whiterose.ac.uk

This compound (CAS Registry Number: 12219-42-0) lookchem.comchemicalbook.comchemsrc.comeuropa.eu, an anthraquinone acid dye worlddyevariety.comlew.rocore.ac.uk, presents environmental challenges due to its presence in industrial effluents. Effective treatment strategies necessitate a thorough understanding of its degradation pathways and mechanisms. This article delves into the biological and kinetic aspects of this compound degradation, drawing upon research into this compound and structurally related dyes.

Microbial Degradation Processes (Bacterial, Fungal)

Microbial communities, encompassing both bacteria and fungi, demonstrate significant potential in the biodegradation of textile dyes, including those with complex structures like this compound ijcmas.comnih.govtandfonline.com. Bacterial degradation of azo dyes, structurally distinct but often co-occurring with anthraquinone dyes in wastewater, typically commences under anaerobic conditions through the enzymatic reduction of azo bonds informaticsjournals.co.in. Research on the biodegradation of reactive dyes, which share some application similarities with acid dyes, highlights the role of bacterial consortia. For instance, a consortium featuring bacteria from the phyla Bacteroidota, Proteobacteria, and Chloroflexi was effective in decolorizing reactive dyes nih.gov. A halotolerant and thermo-alkaliphilic bacterial consortium achieved high decolorization rates for Reactive Red 239, a dye with structural elements relevant to understanding this compound degradation, under specific environmental conditions nih.gov.

Fungi, particularly white-rot fungi, are recognized for their robust capacity to degrade a broad spectrum of persistent organic pollutants, including various dyes, owing to their extracellular ligninolytic enzyme systems tandfonline.comresearchgate.net. These enzyme systems are capable of cleaving complex aromatic structures characteristic of anthraquinone dyes tandfonline.com. While direct studies on the fungal degradation of this compound were not extensively detailed in the provided information, the established ability of fungi to degrade anthraquinone dyes suggests their relevance in the breakdown of this compound core.ac.uktandfonline.com.

Enzymatic Degradation Pathways and Enzyme Kinetics

Enzymes secreted by microorganisms are pivotal in driving the degradation of this compound. A variety of oxidoreductase enzymes, including laccases, lignin peroxidases, manganese peroxidases, tyrosinases, and azoreductases, are implicated in dye biodegradation nih.govtandfonline.comnih.gov. Although this compound is an anthraquinone dye and lacks azo bonds targeted by azoreductases, other oxidoreductases are highly relevant.

Laccases and peroxidases are particularly effective against a range of recalcitrant organic molecules, including anthraquinone dyes, through oxidative mechanisms lew.rotandfonline.com. These enzymes facilitate the oxidation of phenolic and aromatic amine moieties present within the dye structure. Investigations into the enzymatic degradation of other anthraquinone dyes, such as C.I. Reactive Blue 19 and C.I. Acid Blue 62, using enzymes like laccase, offer valuable insights into the potential enzymatic breakdown mechanisms applicable to this compound lew.ro. Kinetic studies in this area typically involve determining parameters such as the apparent Michaelis-Menten constant (Km app) and maximum reaction rate (Imax) to characterize enzyme activity and reaction velocity lew.ro.

Phytoremediation Mechanisms and Plant Physiological Responses

Phytoremediation, utilizing plants for the removal or detoxification of pollutants, represents an environmentally conscious approach for treating wastewater contaminated with dyes tandfonline.com. Aquatic plants are often favored for phytoremediation due to their rapid growth rates, substantial biomass production, and direct interaction with the contaminated aqueous environment uni-lj.si. While specific studies on the phytoremediation of this compound were not extensively highlighted, research concerning the phytoremediation of other acid dyes, such as C.I. Acid Blue 92, by aquatic macrophytes like Ceratophyllum demersum provides a relevant framework uni-lj.siresearchgate.net.

The mechanisms of phytoremediation can involve the uptake of dye molecules by plant tissues, followed by their subsequent metabolic transformation, sequestration within plant structures, or complete mineralization tandfonline.com. Exposure to dyes can elicit various physiological responses in plants, including alterations in growth rates, changes in chlorophyll content, and the activation of antioxidant defense systems to counteract pollutant-induced oxidative stress researchgate.netnih.gov. Furthermore, the symbiotic relationship between plant roots and rhizosphere microorganisms can enhance dye degradation through synergistic effects tandfonline.com.

Identification and Characterization of Degradation Intermediates and End-Products

The identification and characterization of intermediate compounds and final end-products resulting from the degradation of this compound are critical for elucidating degradation pathways and evaluating the potential toxicity of treated effluents. Advanced analytical techniques such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Fourier Transform Infrared Spectroscopy (FT-IR) are indispensable tools for this purpose nih.govresearchgate.netwhiterose.ac.uk.

Studies on the biodegradation of structurally related reactive dyes, such as Reactive Red 239, have successfully identified intermediate metabolites including aniline, 5-Amino-1-naphthol, and 1,3,5-triazine-2,4-diol nih.gov. Similarly, the ozonation of Reactive Red 239 followed by biological treatment yielded intermediates such as aniline, catechol, phenol, phthalic acid, and chlorinated amino triazine, which underwent further degradation researchgate.net. While specific intermediates for this compound were not explicitly detailed in the provided search results, it is plausible that similar aromatic amines and simpler organic molecules are formed during the breakdown of its anthraquinone core. Complete mineralization of the dye would ultimately lead to the formation of innocuous end-products like carbon dioxide and water researchgate.net.

Kinetic Modeling of this compound Degradation Reactions

Kinetic modeling is employed to quantitatively describe the rate at which this compound degradation proceeds and to identify the key parameters influencing the reaction velocity. Various kinetic models, including pseudo-first-order and pseudo-second-order models, are commonly applied to analyze experimental data obtained from degradation studies iwra.orgresearchgate.netmdpi.com. These models facilitate the determination of reaction rate constants and enable the prediction of the time required to achieve a desired level of dye removal.

Investigations into the degradation kinetics of other acid dyes, such as Acid Blue 9 and Acid Blue 80, using advanced oxidation processes, have frequently demonstrated that the degradation process follows pseudo-first-order kinetics iwra.orgmdpi.com. The reaction rates in these studies were shown to be influenced by factors such as the initial dye concentration, the concentration of catalysts or oxidizing agents, and the pH of the reaction medium iwra.orgmdpi.com. While specific kinetic models for the degradation of this compound were not extensively detailed in the search results, similar kinetic approaches would be applicable to characterize its breakdown by various degradation methods. The inherent complexity of biological and enzymatic degradation processes may occasionally necessitate the use of more sophisticated kinetic models to accurately capture the reaction dynamics redalyc.org.

Table 1: Potential Degradation Intermediates of this compound (Based on related dye studies)

Compound Name	Potential Source (Related Dye)
Aniline	Reactive Red 239 nih.govresearchgate.net
5-Amino-1-naphthol	Reactive Red 239 nih.gov
1,3,5-triazine-2,4-diol	Reactive Red 239 nih.gov
Catechol	Reactive Red 239 (Ozonation) researchgate.net
Phenol	Reactive Red 239 (Ozonation) researchgate.net
Phthalic acid	Reactive Red 239 (Ozonation) researchgate.net
Chlorinated amino triazine	Reactive Red 239 (Ozonation) researchgate.net
Acetic acid	Reactive Red 239 researchgate.net
Carbon dioxide	Reactive Red 239 researchgate.net

Table 2: Examples of Microorganisms Involved in Dye Degradation (General)

Type of Microorganism	Examples/Associated Phyla	Relevant Enzymes
Bacteria	Bacteroidota, Proteobacteria, Chloroflexi nih.gov	Azoreductases, Oxidoreductases informaticsjournals.co.innih.gov
Fungi	White-rot fungi tandfonline.comresearchgate.net	Laccases, Peroxidases lew.rotandfonline.com

Table 3: Examples of Plants Used in Phytoremediation of Dyes (General)

Plant Species	Relevant Dye (Example)
Ceratophyllum demersum	Acid Blue 92 uni-lj.siresearchgate.net
Azolla filiculoides	Acid Blue 92 researchgate.net

Table 4: Kinetic Models Applied to Dye Degradation (General)

Model	Application
Pseudo-first-order	Often describes initial degradation rate iwra.orgmdpi.com
Pseudo-second-order	Can describe adsorption and degradation researchgate.net

Remediation Technologies for C.i. Acid Blue 239 Contamination

Adsorption Technologies for C.I. Acid Blue 239 Removal

Adsorption is widely considered an efficient, easy to operate, and cost-effective method for dye removal from wastewater. researchgate.netmdpi.com It involves the transfer of dye molecules from the aqueous phase onto the surface of a solid adsorbent material. tandfonline.com The effectiveness of adsorption is influenced by factors such as the type of adsorbent, initial dye concentration, contact time, temperature, and pH of the solution. ojhas.orgresearchgate.net

Development of Novel Adsorbents (e.g., activated carbons, biopolymers)

The search for effective and economical adsorbents for dye removal is an active area of research. Various materials, including activated carbons, clays, zeolites, and biopolymers, have been investigated. mdpi.com Novel adsorbents are being developed with enhanced surface area, pore size, and functional groups to improve their adsorption capacity and selectivity. researchgate.netresearchgate.net

Activated carbon, derived from various sources including agricultural wastes, is a common adsorbent due to its high surface area and porous structure. tandfonline.commdpi.com Biopolymer-based adsorbents, such as those derived from cellulose (B213188) and chitosan, are gaining attention due to their eco-friendly nature, availability, and potential for modification to enhance adsorption performance. mdpi.comresearchgate.netmdpi.com For instance, modified biopolymers have shown promising results in removing various contaminants, including dyes and metal ions, from water. researchgate.netmdpi.com Studies have explored the use of chemically activated cellulose-based adsorbents and activated carbon aerogels derived from sodium carboxymethyl cellulose for dye adsorption. mdpi.com

Adsorption Isotherms and Kinetic Studies

Adsorption isotherm and kinetic studies are crucial for understanding the mechanism and performance of the adsorption process. Isotherm models, such as Langmuir and Freundlich, describe the equilibrium relationship between the amount of dye adsorbed onto the solid phase and the concentration of dye in the liquid phase at a constant temperature. researchgate.netwalshmedicalmedia.com Kinetic models, such as pseudo-first-order and pseudo-second-order, help to determine the rate-limiting step of the adsorption process. researchgate.netwalshmedicalmedia.com

Research on the adsorption of various acid dyes onto different adsorbents has shown that the adsorption equilibrium data often fit well with models like Langmuir and Freundlich, indicating monolayer or multilayer adsorption depending on the adsorbent-dye system. researchgate.netwalshmedicalmedia.comresearchgate.net Kinetic studies frequently reveal that the adsorption process follows a pseudo-second-order kinetic model, suggesting that chemisorption is the rate-limiting step. researchgate.netwalshmedicalmedia.comresearchgate.net

Data from adsorption studies often include maximum adsorption capacities (Q₀ or qe) and kinetic parameters (e.g., k₂ for pseudo-second-order). These values are specific to the adsorbent material and the experimental conditions used.

Integrated Physicochemical and Biological Treatment Systems

Conventional biological processes alone are often insufficient for the complete removal of recalcitrant synthetic dyes like this compound due to their complex structures and potential toxicity to microorganisms. mdpi.comjuniperpublishers.com Therefore, integrated treatment systems combining physicochemical and biological methods are being developed to enhance removal efficiency and achieve better mineralization of the dye molecules. mdpi.commdpi.com

Combination of AOPs with Biological Processes

Advanced Oxidation Processes (AOPs) involve the generation of highly reactive species, such as hydroxyl radicals (•OH), which can effectively degrade complex organic pollutants. mdpi.commdpi.com Combining AOPs with biological processes offers a synergistic approach where AOPs can break down the non-biodegradable dye molecules into simpler, more biodegradable intermediates, which are then further treated by biological methods. mdpi.comjuniperpublishers.com

Examples of AOPs used in combination with biological processes for dye wastewater treatment include ozonation, Fenton processes, UV irradiation, and photocatalysis. mdpi.commdpi.com Ozonation, for instance, can effectively decolorize dye solutions by breaking the chromophoric groups, and it can also increase the biodegradability of certain dyes. juniperpublishers.com Studies have shown that integrated AOP-biological systems can achieve higher removal efficiencies compared to individual processes. mdpi.comresearchgate.net

Hybrid Membrane Separation Processes for this compound Removal

Membrane separation processes, such as ultrafiltration and nanofiltration, can be effective in removing dye molecules based on their size and charge. mdpi.commdpi.com However, membrane fouling can be a significant challenge. Hybrid membrane systems integrate membrane separation with other treatment methods, such as adsorption or oxidation, to improve performance and reduce fouling. mdpi.comdeswater.com

Hybrid systems combining adsorption with membrane filtration have shown promise for dye removal. mdpi.comdeswater.com In such systems, adsorbents can be used as a pretreatment step to reduce the dye concentration and thus minimize membrane fouling, or adsorbent particles can be incorporated into the membrane matrix to create adsorptive membranes with enhanced removal capabilities. mdpi.com Research has explored the use of cellulose acetate-based membranes modified with activated carbon for improved dye removal. mdpi.com

Reactor Design and Process Optimization for this compound Treatment

Optimizing reactor design and operating parameters is crucial for maximizing the efficiency and cost-effectiveness of this compound treatment processes. This involves studying the influence of various factors such as contact time, temperature, pH, adsorbent dosage, initial dye concentration, and the presence of other substances in the wastewater. ojhas.orgresearchgate.net

Response Surface Methodology (RSM) and other statistical experimental design techniques are often employed to optimize the treatment process by evaluating the interactions between different parameters and identifying the optimal operating conditions. tandfonline.comicrc.ac.ird-nb.info For adsorption processes, optimization studies aim to determine the ideal adsorbent dosage, contact time, and pH for maximum dye removal. ojhas.orgtandfonline.com In integrated systems, optimization may involve finding the optimal sequence and operating conditions for each step (e.g., the dose of oxidant in an AOP followed by the hydraulic retention time in a biological reactor). tandfonline.com

Studies on the optimization of dye removal processes have demonstrated that significant improvements in efficiency can be achieved by carefully controlling the experimental parameters. tandfonline.comicrc.ac.ir For instance, the removal efficiency of dyes by adsorption increases with increasing adsorbent dosage up to a certain point, beyond which the increase is not significant due to the overlapping of adsorption sites. ojhas.orgtandfonline.com The optimal pH for dye adsorption is often dependent on the type of dye and the surface charge of the adsorbent. ojhas.orgresearchgate.net

Table 1: Example Adsorption Data for Dye Removal (Illustrative)

Adsorbent Type	Dye (Example)	Maximum Adsorption Capacity (mg/g)	Kinetic Model Fit	Isotherm Model Fit	Reference
Aminosilane modified silica	C.I. Reactive Black 5	72.2	Pseudo-second-order	Freundlich	researchgate.net
Chitosan 8B	Reactive Red 239	163.93 µmol/g (at 45˚C)	Pseudo-second-order	Langmuir	researchgate.net
Mustard stalk activated carbon	Reactive Blue 4	-	Pseudo-second-order	Langmuir	walshmedicalmedia.com
Teak leaf litter powder	Acid Blue 40	>180 (at 293 K)	Pseudo-second-order	Langmuir	jmaterenvironsci.comdeswater.com
Chemically treated banana peels	Methylene Blue	-	Pseudo-second-order	Langmuir	tandfonline.commdpi.com

Batch and Continuous Reactor Performance Evaluations

Studies on dye remediation in batch and continuous reactors provide critical data on removal efficiency, kinetics, and the influence of operational parameters. Batch reactors are commonly used for initial laboratory-scale investigations to determine optimal conditions such as contact time, pH, temperature, adsorbent or catalyst dosage, and initial dye concentration. scirp.orgwho.int These studies help in understanding the fundamental reaction mechanisms and determining the feasibility of a particular treatment method.

For instance, research on the removal of Acid Blue 25, another acid dye, in a bipolar batch electrocoagulation reactor investigated the effects of initial dye concentration, pH, electrode distance, applied voltage, electrical conductivity, current density, and reaction time on removal efficiency. The study found that removal efficiency was promoted by increasing contact time, voltage, electrical conductivity, and applied current. scispace.com Maximum efficiency of over 90% was achieved under specific conditions in the batch setup. scispace.com

While batch studies are valuable for parameter optimization, continuous reactors are more representative of industrial-scale processes. Continuous flow systems, such as continuous stirred tank reactors (CSTRs), plug flow reactors, and moving-bed biofilm reactors (MBBRs), allow for the evaluation of long-term performance, hydraulic retention time (HRT), and the effects of continuous influent flow. nih.govmdpi.com

Comparison studies between batch and continuous modes for dye treatment using technologies like microbial-electro-Fenton systems have indicated that continuous mode can offer advantages such as higher efficiency in mass transfer and heat transfer, less spatial requirement, and the ability to operate under extreme conditions which may improve yield. nih.gov Continuous operation is also considered easier, more flexible, and faster to scale up compared to batch processes. nih.gov

Research involving sequencing batch reactors (SBRs), which operate in cycles of fill, react, settle, and draw, has also been conducted for dye removal. researchgate.net These reactors can be operated in a way that mimics continuous flow over longer periods. Studies comparing conventional SBRs with moving-bed SBRs for treating wastewater containing dyes have shown comparable effluent quality in terms of COD and dye removal, although differences in sludge properties and oxidation potential were observed. researchgate.net

Data from batch studies on various dye removal methods can illustrate the typical parameters evaluated and the performance achieved:

Parameter	Range Studied	Effect on Removal Efficiency (Typical)
Initial Dye Concentration	Varied (e.g., 10-100 mg/L)	Generally decreases with increasing concentration scispace.comresearchgate.net
pH	Varied (e.g., 2-12)	Optimal pH range often exists, depending on the method and dye scirp.orgwho.intscispace.com
Contact Time	Varied (e.g., 15-180 min)	Increases with time until equilibrium is reached who.intscispace.com
Adsorbent/Catalyst Dose	Varied	Increases with dose up to an optimum who.intelsevier.es
Applied Voltage/Current	Varied (Electrocoagulation)	Increases with voltage/current scispace.com

Continuous reactor studies often focus on parameters like hydraulic retention time (HRT) and organic loading rate (OLR) to determine the capacity and efficiency of the system under steady-state or semi-continuous operation. While specific data for this compound in continuous reactors was not prominently found, studies on similar reactive and acid dyes in continuous biological or advanced oxidation processes demonstrate the evaluation of parameters like flow rate and influent concentration to optimize removal efficiency and understand reactor performance under dynamic conditions. mdpi.com

Scale-Up Considerations for Industrial Applications

Scaling up a wastewater treatment process from laboratory or pilot scale to industrial scale involves translating the findings from smaller reactors to larger systems while maintaining or improving performance and ensuring cost-effectiveness and operational stability. nih.govmdpi.comsci-hub.se This transition requires careful consideration of various factors, including reactor design, mass transfer limitations, energy consumption, chemical or material requirements, sludge handling, and process control.

One of the primary considerations in scale-up is the change in hydrodynamics and mass transfer when moving from small batch or lab-scale continuous reactors to large industrial units. Achieving efficient contact between the contaminant (this compound), the treatment agent (e.g., adsorbent, catalyst, microorganisms, electrodes), and the wastewater is critical for effective removal. Reactor design plays a significant role in this, with different configurations (e.g., stirred tanks, packed beds, fluidized beds) offering varying degrees of mixing and mass transfer efficiency. nih.gov

For processes relying on biological degradation, maintaining a healthy and active microbial population in larger reactors requires optimizing parameters like nutrient supply, dissolved oxygen levels (for aerobic processes), temperature, and pH control. researchgate.net In continuous biological reactors, factors like sludge retention time (SRT) become crucial for retaining slow-growing microorganisms capable of degrading complex dye molecules.

Chemical oxidation processes, such as ozonation or Fenton-based methods, require careful consideration of the generation and distribution of oxidizing species in larger volumes. researchgate.net Scale-up of electrochemical processes like electrocoagulation involves designing larger electrode arrays and managing power supply and current distribution to ensure uniform treatment. iitr.ac.in

Adsorption processes, while often simpler to operate, face challenges in scale-up related to the production and regeneration of large quantities of adsorbent material and the design of large adsorption columns or beds that prevent clogging and channeling. scirp.org

From a practical standpoint, the cost of materials, energy consumption, and the generation and disposal of byproducts (such as sludge in biological or electrocoagulation processes) become significant factors at the industrial scale. iitr.ac.innih.govsci-hub.se Processes that are effective at lab scale may become economically unfeasible at a larger scale due to high operating costs or the need for extensive post-treatment of byproducts. sci-hub.se

Despite the extensive research on dye removal at the laboratory scale, there are relatively few studies focusing on the practical application of these methods for textile wastewater treatment at an industrial scale. mdpi.com This highlights the challenges associated with translating promising lab results into full-scale operational systems. Factors such as the variability of real textile wastewater composition, the presence of mixed contaminants, and the need for robust and reliable long-term performance add complexity to the scale-up process.

Theoretical and Computational Studies of C.i. Acid Blue 239

Quantum Chemical Calculations for Electronic Structure and Reactivity

Quantum chemical calculations are employed to investigate the electronic structure and reactivity of molecules acs.org. These methods solve the electronic Schrödinger equation to describe the distribution of electrons within a molecule, providing information about its stability, energy levels, and potential reaction sites acs.orgdiva-portal.org. For C.I. Acid Blue 239, such calculations can help elucidate the electronic properties of its anthraquinone (B42736) core and associated functional groups, which are crucial for understanding its color, interactions, and how it might react with other substances or degrade. Studies on similar anthraquinone dyes have utilized quantum chemical calculations to analyze orbital matching and coordination interactions with metal ions, which are relevant for dye-material interactions mdpi.com. The energy difference between the highest occupied molecular orbital (HOMO) of the dye and the lowest unoccupied molecular orbital (LUMO) of interacting species can indicate reactivity mdpi.com.

Molecular Dynamics Simulations of Dye-Material Interactions

Molecular dynamics (MD) simulations are computational techniques used to model the physical movements of atoms and molecules over time rsc.orgresearchgate.net. By simulating the interactions between a dye molecule, such as this compound, and a material surface or solvent, MD simulations can provide insights into adsorption mechanisms, binding affinities, and the dynamics of dye-material interfaces rsc.orgresearchgate.net. These simulations are particularly useful for understanding how dyes interact with textile fibers or adsorbent materials during dyeing or wastewater treatment processes rsc.orgresearchgate.net. MD simulations can reveal information about conformational changes of the dye molecule and the intermolecular forces (e.g., van der Waals forces, electrostatic interactions) that govern its behavior at an interface rsc.orgresearchgate.net. While specific studies on this compound were not extensively found, research on the adsorption of other dyes on various materials has successfully employed MD simulations to explain adsorption behavior and interactions rsc.orgresearchgate.net.

Kinetic Modeling and Simulation of Degradation Processes

Kinetic modeling and simulation are used to describe and predict the rate and pathway of chemical reactions, including the degradation of dyes researchgate.netugent.be. For this compound, kinetic models can be developed to simulate its degradation under various conditions, such as enzymatic treatment or advanced oxidation processes researchgate.netugent.bedntb.gov.ua. The Michaelis-Menten equation, for instance, is a commonly used model to describe the kinetics of enzyme-catalyzed degradation of dyes researchgate.net. Simulating these processes helps in understanding the factors that influence degradation efficiency and optimizing treatment strategies researchgate.netugent.be. Studies have applied kinetic modeling to simulate the decolorization of various reactive dyes, demonstrating the reliability of such models in predicting experimental outcomes researchgate.net.

Quantitative Structure-Activity Relationship (QSAR) and Quantitative Structure-Property Relationship (QSPR) Modeling

Quantitative Structure-Activity Relationship (QSAR) and Quantitative Structure-Property Relationship (QSPR) modeling are computational techniques that aim to establish relationships between the structural properties of compounds and their biological activities or physicochemical properties arabjchem.orgcore.ac.uk. By analyzing a dataset of compounds with known activities or properties, QSAR/QSPR models can predict these characteristics for new or untested compounds based on their molecular descriptors arabjchem.orgcore.ac.uknih.gov. For this compound, QSPR modeling could potentially be used to predict its solubility, light fastness, or other relevant properties based on its molecular structure lookchem.com. QSAR modeling, although more commonly applied to biological activities, could theoretically be used to assess potential environmental impacts based on structural features, though this falls outside the strict scope of the requested content. These models rely on identifying key structural features that influence the observed property or activity arabjchem.orgcore.ac.uk.

Machine Learning and Artificial Neural Network Applications in this compound Research

Machine learning (ML) and Artificial Neural Networks (ANNs) are increasingly being applied in chemical research, including the study of dyes canada.camdpi.commdpi.comresearchgate.netnih.gov. These data-driven approaches can be used to model complex relationships between experimental parameters and outcomes, optimize processes, and make predictions mdpi.commdpi.comresearchgate.netnih.gov. In the context of this compound, ML and ANN models could be applied to predict its adsorption behavior on different materials based on experimental conditions (e.g., pH, temperature, initial concentration) or to model the efficiency of various degradation methods mdpi.commdpi.comresearchgate.net. ANNs, particularly the multilayer perceptron neural network (MLPNN), are noted for their ability to handle nonlinear relationships and are widely used in modeling adsorption processes mdpi.comresearchgate.net. These models learn from existing data to make predictions on new data mdpi.commdpi.comresearchgate.net.

Future Research Directions and Sustainable Implications for C.i. Acid Blue 239

Emerging Technologies for Enhanced Degradation and Removal

Conventional wastewater treatment methods often fall short in completely removing recalcitrant dyes like C.I. Acid Blue 239. Consequently, significant research is being directed towards more effective and environmentally benign technologies, primarily Advanced Oxidation Processes (AOPs), advanced membrane filtration, and biological treatments.

Advanced Oxidation Processes (AOPs) are recognized for their potential to degrade complex organic pollutants through the generation of highly reactive hydroxyl radicals. doi.org These methods can effectively break down the chromophoric groups of dyes, leading to decolorization and mineralization. atlantis-press.com Processes such as ozonation, Fenton and photo-Fenton reactions, and photocatalysis using semiconductors like titanium dioxide (TiO₂) have shown promise. atlantis-press.comiwra.orgmdpi.com For instance, a photo-assisted electrochemical process using a TiO₂/RuO₂ anode demonstrated high efficiency in degrading a similar anthraquinone (B42736) dye, Acid Blue 40, achieving 90% color removal and 64% Total Organic Carbon (TOC) removal in 90 minutes. researchgate.net The effectiveness of AOPs is often dependent on factors like pH, catalyst concentration, and the initial dye concentration. iwra.org

Technology	Mechanism	Key Findings/Efficiency	Reference
Photocatalysis (TiO₂/UV)	Generation of hydroxyl radicals upon UV irradiation of TiO₂ catalyst, which attack and degrade the dye molecule.	Can completely degrade Acid Blue 9. Reaction time increases with higher initial dye concentration and decreases with higher catalyst concentration.	iwra.org
Fenton/Photo-Fenton Process	Reaction of hydrogen peroxide with ferrous ions (Fe²⁺) to produce hydroxyl radicals. The process is enhanced by UV light.	Highly effective for decolorization. The Fenton process achieved complete decolorization of various dyes, with reaction times ranging from 2 to 30 minutes.	mdpi.com
Ozonation	Direct or indirect oxidation of dye molecules by ozone (O₃), a powerful oxidizing agent.	Known to be a powerful method for decolorizing reactive dyes by destroying the chromophoric groups. Can achieve over 90% color and COD removal from real textile effluents.	doi.orgatlantis-press.com
Photo-assisted Electrochemistry	Electrochemical oxidation on a catalytic anode (e.g., TiO₂/RuO₂) enhanced by UV radiation.	For Acid Blue 40, achieved 90% color removal and 64% TOC removal in 90 minutes.	researchgate.net

Membrane filtration technologies, such as nanofiltration (NF) and reverse osmosis (RO), offer a physical separation route for removing dyes from effluents. nih.govresearchgate.net These processes can achieve high rejection rates for acid dyes, with RO membranes removing up to 99.9% of certain blue dyes. nih.gov The efficiency of membrane filtration is influenced by operating parameters like pressure, pH, and dye concentration. nih.govjaaru.org A key advantage is the potential to reuse the treated water, contributing to a more sustainable water management cycle in the textile industry. nih.govresearchgate.net

Biological and enzymatic methods are gaining attention as eco-friendly alternatives. mdpi.com The use of microorganisms (fungi, bacteria) and their enzymes, particularly oxidoreductases like laccases and peroxidases, has shown significant potential for degrading anthraquinone dyes. acs.orgacs.orgnih.gov Fungi such as Trametes hirsuta have demonstrated high degradation efficiency (90-96%) for various anthraquinone dyes. nih.gov These biological systems can either adsorb the dyes or break them down through enzymatic action, offering a green pathway for detoxification. mdpi.comacs.org

Development of Greener Synthesis Methods for Anthraquinone Dyes

The traditional synthesis of anthraquinone dyes often involves multi-step processes that use harsh chemicals and generate significant waste. researchgate.netwikipedia.org Future research is focused on developing more sustainable and atom-economical synthesis routes.

One promising approach is the use of microwave-assisted synthesis. This technique can drastically reduce reaction times, often eliminating the need for conventional solvents, which aligns with the principles of green chemistry. rasayanjournal.co.in Solvent-free, single-pot syntheses of anthraquinone derivatives have been successfully carried out in domestic microwave ovens, offering a cleaner and more efficient alternative to traditional methods that require large amounts of solvents and longer reaction times. rasayanjournal.co.in

Another area of development is the creation of novel synthetic pathways for key intermediates. For example, new methods are being explored for the preparation of 1-aminoanthraquinone (B167232) and bromamic acid (1-amino-4-bromoanthraquinone-2-sulfonic acid), which are crucial building blocks for many acid anthraquinone dyes, including those with vibrant blue shades. researchgate.netwikipedia.org Furthermore, the polymerization of anthraquinone dyes by introducing functionalities like methacrylate (B99206) groups allows them to be covalently bonded into polymer matrices. beilstein-journals.org This can prevent dye leaching, which is particularly important for applications in materials that come into contact with humans, such as medical implants. beilstein-journals.org

Biocatalysis and metabolic engineering also represent a frontier in dye synthesis. acs.org Researchers are exploring the use of enzymes and engineered microorganisms to produce dye molecules, mimicking the natural synthesis of compounds like carminic acid. wikipedia.org While still in early stages for complex synthetic dyes, these bio-based approaches could eventually lead to significantly more sustainable manufacturing processes. wikipedia.org

Greener Method	Principle	Advantages	Reference
Microwave-Assisted Synthesis	Utilizes microwave radiation as an energy source to accelerate reactions, often in solvent-free conditions.	Reduced reaction time, single-pot synthesis, elimination of costly and hazardous solvents.	rasayanjournal.co.in
Polymerizable Dyes	Introduction of polymerizable groups (e.g., methacrylate) onto the dye structure for covalent bonding into polymers.	Prevents dye diffusion/leaching from the final product, increasing stability and physiological compatibility.	beilstein-journals.org
Metabolic Engineering	Utilizing genetically engineered microorganisms to produce dye compounds.	Potentially renewable and sustainable production route, moving away from petrochemical feedstocks.	wikipedia.org

Sustainable Management Strategies for Textile Effluents Containing Acid Dyes

Effective management of textile effluents requires a holistic approach that goes beyond end-of-pipe treatment. Sustainable strategies focus on pollution prevention, resource recovery, and the integration of various treatment technologies.

A key strategy is the substitution of conventional dyes with more sustainable alternatives. textiletoday.com.bd For example, high-fixation reactive dyes, such as Avitera SE, can significantly reduce the amount of unfixed dye washed off during the dyeing process, thereby lowering the effluent load in terms of color, COD (Chemical Oxygen Demand), and TDS (Total Dissolved Solids). textiletoday.com.bd This approach reduces the need for extensive wastewater treatment and decreases the consumption of water, energy, and time. textiletoday.com.bd

Interdisciplinary Approaches to this compound Research

Addressing the complex challenges associated with this compound and other synthetic dyes requires collaboration across multiple scientific and engineering disciplines.

Chemistry and Materials Science: Chemists are essential for designing greener synthesis routes, understanding degradation mechanisms, and developing novel polymerizable dyes. researchgate.netbeilstein-journals.org Materials scientists contribute by creating advanced materials for treatment processes, such as more efficient photocatalysts, robust membranes, and effective adsorbents. kfupm.edu.sanih.gov

Environmental Science and Engineering: Environmental scientists assess the ecological risks associated with the dye and its degradation byproducts. canada.ca Environmental engineers design and optimize treatment systems, from pilot-scale reactors to full-scale industrial wastewater plants, integrating various physical, chemical, and biological processes for maximum efficiency and sustainability. researchgate.netresearchgate.net

Biology and Biotechnology: Biologists and biotechnologists are at the forefront of developing bioremediation strategies. mdpi.comnih.gov This includes identifying and cultivating microorganisms with high dye-degrading capabilities, isolating and optimizing enzymes for industrial applications, and using genetic engineering to enhance the performance of biological systems. nih.gov

By fostering collaboration between these fields, researchers can develop comprehensive and sustainable solutions that address the entire life cycle of this compound, from its synthesis to its ultimate fate in the environment.

Q & A

Q. What steps ensure reproducibility when adapting literature protocols for this compound to novel substrates (e.g., biodegradable polymers)?

• Methodological Answer: Document all modifications (e.g., solvent swaps, temperature adjustments) in electronic lab notebooks. Share raw data and instrument calibration logs via repositories like Zenodo. Validate results through interlab comparisons .